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Compound of Interest

Compound Name: 2-Amino-2-ethylbutanenitrile
CAS No.: 22374-51-2
Cat. No.: B1281198
Get Quote
. J

Executive Summary

2-Amino-2-ethylbutanenitrile (also known as

-ethyl-

-aminobutyronitrile) is a critical achiral synthon used primarily in the synthesis of sterically
hindered, non-proteinogenic amino acids, specifically

-diethylglycine (Deg).[1][2]

Unlike typical Strecker products derived from aldehydes or asymmetric ketones, this molecule
possesses

symmetry (ignoring the amine/nitrile vector), rendering the two ethyl groups chemically
equivalent in solution.[1] This guide provides a definitive reference for its identification,
emphasizing the spectroscopic signatures that distinguish it from its hydrolytic degradation
products (diethyl ketone) and the intermediate cyanohydrin.[1]

Part 1: Chemical Identity & Structural Logic[1]
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Property Data
IUPAC Name 2-Amino-2-ethylbutanenitrile
CAS Registry 4666-23-3

Molecular Formula

Molecular Weight 112.17 g/mol

Symmetry Point Group (effective NMR symmetry due to free rotation)

Precursor 3-Pentanone (Diethyl ketone)

Structural Insight

The molecule consists of a quaternary carbon bonded to:

e An amino group (

)]
e Anitrile group (

)]

e Two ethyl groups (

)]

Expert Note: The equivalence of the two ethyl groups is the primary validation checkpoint in
NMR spectroscopy. If your proton NMR shows complex multiplet splitting beyond a clean
triplet-quartet system, your sample likely contains the hemi-aminal or has undergone patrtial
hydrolysis.[1]

Part 2: Spectroscopic Characterization[1]
Nuclear Magnetic Resonance (NMR)

Solvent:
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(Chloroform-d) | Frequency: 400 MHz[1]

H NMR (Proton)

Due to the achiral nature of the quaternary center (bonded to two identical ethyl groups), the

methylene protons are enantiotopic (chemically equivalent), not diastereotopic.[1]

Shift ( o ) ] Structural
Multiplicity Integration Assignment Lodi
ogic
» PpPM) g
Triplet ( Methyl protons of
1.02 6H the ethyl chains.
HZ) [1]
Methylene
Quartet ( protons adjacent
1.65-1.75 4H
Hz) to the quaternary
center.[1]
Amine protons
(exchangeable
with
1.80 Broad Singlet 2H

).[1] Shift varies
with
concentration/mo

isture.[1]

C NMR (Carbon)

The symmetry reduces the expected 6 carbon signals to just 4 unique environments.[1]
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Shift (
Carbon Type Assignment
» Ppm)
8.5 Methyl carbons (shielded).[1]
29.8 Methylene carbons.[1]
uaternary carbon (attached

56.2 Q Y (

to N).[1]

Nitrile carbon (characteristic
122.4

weak intensity).[1]

Infrared Spectroscopy (FT-IR)

Method: ATR (Attenuated Total Reflectance) or Thin Film[1]

The IR spectrum is the fastest method to validate the completion of the Strecker reaction by
monitoring the disappearance of the ketone carbonyl.[1]
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Wavenumber (

Intensity Vibration Mode Diagnostic Value

)
Primary amine doublet

3380, 3310 Medium (asymmetric/symmetri
c stretch).[1]
Alkyl C-H stretches

2975 - 2880 Strong
(ethyl groups).[1]
Nitrile stretch.[1]

2995 - 2235 Weak/Med Critical: Often weak in
-aminonitriles.
N-H scissoring

1610 Medium )
(bending) mode.[1]
Absence of peak at
~1715

None N/A

confirms consumption

of 3-pentanone.[1]

Mass Spectrometry (EI-MS)

lonization: Electron Impact (70 eV)

-Aminonitriles follow a specific fragmentation pathway dominated by

-cleavage.[1]
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Relative .
m/z Fragment lon Interpretation
Abundance
Molecular ion (often
112 <5% very weak or absent).
[1]
Loss of HCN
85 ~10%
(uncommon path).
-Cleavage: Loss of an
ethyl group to form the
83 100% (Base Peak) stabilized iminium ion
(
resonance).[1]
Further fragmentation
56 ~40%
of the base peak.[1]
29 ~20% Ethyl carbocation.[1]

Part 3: Visualization of Pathways
Diagram 1: Synthesis & Fragmentation Logic

The following diagram illustrates the Strecker synthesis workflow and the dominant Mass Spec

fragmentation pathway.
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Caption: Figure 1. Strecker synthesis pathway (Left to Right) and the primary Mass
Spectrometry fragmentation event (Red dashed line).[1]

Part 4: Experimental Protocol (Self-Validating)

Objective: Synthesis of 2-Amino-2-ethylbutanenitrile via modified Strecker Reaction. Scale:
100 mmol.

Reagents
o 3-Pentanone (Diethyl ketone): 8.61 g (100 mmol)[1]

e Ammonium Chloride (

): 10.7 g (200 mmol)[1]
e Sodium Cyanide (

): 9.8 g (200 mmol) [DANGER: CYANIDE][1]
e Solvent: Methanol (

) | Water (
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) 1:1 mixture.[1]

Step-by-Step Methodology
e Imine Formation (Equilibrium Setup):
o Ina 250 mL round-bottom flask, dissolve
(2.0 equiv) in 40 mL of water.[1]

o Add 40 mL of Methanol, followed by 3-Pentanone (1.0 equiv).

o Validation: The solution should be clear. If phase separation occurs, add minimal MeOH
until homogenous.[1]

o Stir vigorously at room temperature for 30 minutes to establish the ketone-imine
equilibrium.

e Cyanide Addition (Critical Step):

o

Safety: Perform in a well-ventilated fume hood. Have bleach (sodium hypochlorite) ready
for spill neutralization.[1]

o Add

(2.0 equiv) slowly to the reaction mixture.[1]

o Seal the flask and stir at room temperature for 24—48 hours.
o Monitoring: Aliquot 50

, extract into
, and check IR.[1] Reaction is complete when the Carbonyl peak (1715

) is <5% relative to the CH stretch.[1]
e Workup & Purification:

o Quench excess cyanide by adding 50 mL of saturated
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(shifts equilibrium to free amine).[1]
o Extract with Diethyl Ether (
mL).[1]
o Crucial Wash: Wash combined organics with Brine (
) to remove unreacted cyanide and ammonium salts.[1]

o Dry over anhydrous

, filter, and concentrate in vacuo at low temperature (<40°C).

o Note:

-aminonitriles are thermally unstable.[1] Do not distill at atmospheric pressure; they will
decompose back to the ketone and HCN.[1]

o Storage:

o Store as a crude oil at -20°C. For long-term stability, convert to the hydrochloride salt by
bubbling dry HCI gas through an ethereal solution.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization &
Synthesis of 2-Amino-2-ethylbutanenitrile[1]]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1281198/docs#technical-guide-spectroscopic-
characterization-synthesis-of-2-amino-2-ethylbutanenitrile-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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